Cas no 1242339-95-2 ([3-(trifluoromethyl)phenyl]methylhydrazine;dihydrochloride)

• Product Name: [3-(trifluoromethyl)phenyl]methylhydrazine;dihydrochloride
• CAS No: 1242339-95-2
• MF: C₈H₁₁Cl₂F₃N₂
• MW: 263.087550401688
• MDL: MFCD16990612
• CID: 2093930
• PubChem ID: 50998244
• Update Time: 2025-05-19

[3-(trifluoromethyl)phenyl]methylhydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-(Trifluoromethyl)benzyl)hydrazine dihydrochloride
• [3-(trifluoromethyl)phenyl]methylhydrazine;dihydrochloride
• EN300-116595
• (3-(Trifluoromethyl)benzyl)hydrazinedihydrochloride
• AKOS025289557
• {[3-(trifluoromethyl)phenyl]methyl}hydrazine dihydrochloride
• MFCD16990612
• SY040711
• DB-145623
• Hydrazine, [[3-(trifluoromethyl)phenyl]methyl]-, hydrochloride (1:2)
• SB10055
• [3-(Trifluoromethyl)benzyl]hydrazine Dihydrochloride
• 3-Trifluoromethylbenzylhydrazine diHCl
• KS-6888
• 3-Trifluoromethylbenzylhydrazine 2HCl
• ([3-(Trifluoromethyl)phenyl]methyl)hydrazine dihydrochloride
• CS-0053736
• 1-[3-(Trifluoromethyl)benzyl]hydrazine dihydrochloride
• 3-(Trifluoromethyl)benzylhydrazine dihydrochloride
• 1242339-95-2
• 892-398-5
• ((3-(Trifluoromethyl)phenyl)methyl)hydrazine dihydrochloride

• MDL： MFCD16990612
• Inchi： 1S/C8H9F3N2.2ClH/c9-8(10,11)7-3-1-2-6(4-7)5-13-12;;/h1-4,13H,5,12H2;2*1H
• InChI Key： NUKYOOXHNAWDOU-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CC=CC(=C1)CNN)(F)F

Computed Properties

• Exact Mass: 262.0251382g/mol
• Monoisotopic Mass: 262.0251382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on [3-(trifluoromethyl)phenyl]methylhydrazine;dihydrochloride

Compound CAS No. 1242339-95-2: [3-(Trifluoromethyl)Phenyl]Methylhydrazine; Dihydrochloride

The compound with CAS No. 1242339-95-2, commonly referred to as [3-(Trifluoromethyl)Phenyl]Methylhydrazine; Dihydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a trifluoromethyl-substituted phenyl group with a methylhydrazine moiety, further complexed with a dihydrochloride counterion. The trifluoromethyl group introduces electronic and steric effects that enhance the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of [3-(Trifluoromethyl)Phenyl]Methylhydrazine; Dihydrochloride in drug discovery and development. Its ability to act as a versatile intermediate in the synthesis of bioactive compounds has made it a valuable tool in medicinal chemistry. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors, which show promise in targeting specific oncogenic pathways. The methylhydrazine moiety plays a crucial role in these reactions, facilitating the formation of stable and selective bonds with other functional groups.

The synthesis of [3-(Trifluoromethyl)Phenyl]Methylhydrazine; Dihydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution reactions, while the methylhydrazine component is synthesized via reductive amination or other hydrazine derivative formation methods. The dihydrochloride salt form ensures stability and solubility, making it easier to handle and use in subsequent reactions.

In terms of applications, this compound has found utility in various fields beyond pharmaceuticals. For example, it has been employed in the development of advanced materials, such as polymers and catalysts, where its electronic properties contribute to enhanced performance. Recent research has also explored its role in energy storage systems, particularly in the synthesis of novel lithium-ion battery materials. The trifluoromethylphenyl group provides the necessary electronic density for stabilizing reactive intermediates during battery cycling.

From an environmental perspective, the production and handling of [3-(Trifluoromethyl)Phenyl]Methylhydrazine; Dihydrochloride require careful consideration due to its potential impact on ecosystems. Studies have shown that while the compound itself is not inherently hazardous, its degradation products may pose risks if not properly managed. Therefore, researchers are actively investigating sustainable synthesis routes and waste management strategies to minimize environmental impact.

In conclusion, [3-(Trifluoromethyl)Phenyl]Methylhydrazine; Dihydrochloride (CAS No. 1242339-95-2) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with its ability to participate in diverse chemical transformations, positions it as a key player in drug discovery, material science, and energy technology. As research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly remain at the forefront of scientific innovation.